Cas no 1963274-28-3 (2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide)

• Product Name: 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide
• CAS No: 1963274-28-3
• MF: C₁₁H₁₁FN₄O
• MW: 234.229645013809
• CID: 5453499
• PubChem ID: 108092162
• Update Time: 2025-06-13

2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-[(1-methyl-1H-pyrazol-3-yl)methyl]-3-pyridinecarboxamide
• 2-Fluoro-N-[(1-methylpyrazol-3-yl)methyl]pyridine-3-carboxamide
• 1963274-28-3
• 2-fluoro-N-[(1-methyl-1H-pyrazol-3-yl)methyl]pyridine-3-carboxamide
• Z1947677186
• EN300-14170472
• 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide

• Inchi： 1S/C11H11FN4O/c1-16-6-4-8(15-16)7-14-11(17)9-3-2-5-13-10(9)12/h2-6H,7H2,1H3,(H,14,17)
• InChI Key： MXFQYWDFYZCSOV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(NCC1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 234.09168915g/mol
• Monoisotopic Mass: 234.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 466.9±45.0 °C(Predicted)
• pka: 12.39±0.46(Predicted)

Additional information on 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide

Comprehensive Overview of 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide (CAS No. 1963274-28-3)

The compound 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide (CAS No. 1963274-28-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This fluorinated pyridine-carboxamide derivative is characterized by its heterocyclic framework, combining a pyridine core with a methylpyrazole substituent, which enhances its bioactivity and selectivity. Researchers are increasingly exploring its role in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide is its potential as a small-molecule inhibitor. Its fluorine atom contributes to improved metabolic stability and binding affinity, making it a candidate for targeting enzyme pathways involved in inflammation and oncology. Recent studies have highlighted its relevance in kinase inhibition, a hot topic in cancer therapeutics, where users frequently search for terms like "next-generation kinase inhibitors" or "fluorinated drug candidates."

In agrochemical applications, this compound's pyridine-carboxamide backbone is being investigated for its efficacy against pest resistance, a major concern in modern farming. With rising searches for "eco-friendly pesticides" and "low-toxicity crop solutions," 1963274-28-3 offers a promising avenue for developing novel formulations that balance effectiveness and environmental safety. Its methylpyrazole moiety further enhances its stability under field conditions, addressing another common query: "long-lasting agrochemicals."

Synthetically, 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide is prepared via amide coupling reactions, a process frequently optimized for high-yield production. The inclusion of fluorine at the pyridine-2-position is a strategic modification, often discussed in forums on "fluorination techniques" and "structure-activity relationships." Analytical methods such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards—a recurring theme in industry searches.

From a commercial perspective, the demand for CAS 1963274-28-3 is driven by its versatility. Suppliers and researchers alike seek information on "bulk synthesis" and "custom modifications," reflecting the compound's adaptability across sectors. Its patent landscape is also a point of interest, with queries like "intellectual property in fluorinated compounds" gaining traction. As green chemistry principles gain prominence, the compound's potential for scalable synthesis with minimal waste aligns with global sustainability goals.

In conclusion, 2-fluoro-N-(1-methyl-1H-pyrazol-3-yl)methylpyridine-3-carboxamide represents a compelling case study in molecular innovation. Its dual applicability in life sciences and agrochemicals, combined with its fluorine-enhanced properties, positions it as a compound of enduring relevance. Whether addressing "drug design challenges" or "pest management solutions," this molecule continues to inspire cutting-edge research and industrial applications.